molecular formula C8H8N4O3 B15270109 5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid

5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid

Cat. No.: B15270109
M. Wt: 208.17 g/mol
InChI Key: UWAKVPUSLNSLQP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid features a 1,2,4-oxadiazole core substituted at position 5 with a 1,3-dimethylpyrazole moiety and a carboxylic acid group at position 3. The 1,2,4-oxadiazole ring is a bioisostere for ester or amide groups, offering metabolic stability and hydrogen-bonding capabilities critical for pharmacological activity .

Properties

Molecular Formula

C8H8N4O3

Molecular Weight

208.17 g/mol

IUPAC Name

5-(2,5-dimethylpyrazol-3-yl)-1,2,4-oxadiazole-3-carboxylic acid

InChI

InChI=1S/C8H8N4O3/c1-4-3-5(12(2)10-4)7-9-6(8(13)14)11-15-7/h3H,1-2H3,(H,13,14)

InChI Key

UWAKVPUSLNSLQP-UHFFFAOYSA-N

Canonical SMILES

CC1=NN(C(=C1)C2=NC(=NO2)C(=O)O)C

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of 1,3-dimethyl-5-amino-pyrazole with a carboxylic acid derivative in the presence of a dehydrating agent. The reaction conditions often include elevated temperatures and the use of solvents like acetonitrile or dimethylformamide to facilitate the cyclization process .

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow reactors to ensure consistent quality and yield. The use of automated systems allows for precise control over reaction parameters, reducing the risk of side reactions and improving overall efficiency .

Chemical Reactions Analysis

Types of Reactions

5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid can undergo various types of chemical reactions, including:

Common Reagents and Conditions

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of functionalized derivatives .

Scientific Research Applications

5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid has several applications in scientific research:

Mechanism of Action

The mechanism of action of 5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid involves its interaction with specific molecular targets. The compound can inhibit certain enzymes by binding to their active sites, thereby blocking their activity. This inhibition can affect various biochemical pathways, leading to the desired therapeutic or biological effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Heterocycle Variations

5-(1H-Pyrazol-3-yl)-1,2,4-oxadiazole-3-carboxylic Acid (CAS: 1339857-20-3)
  • Structure : Lacks methyl groups on the pyrazole ring.
  • Molecular Weight : 180.12 g/mol .
  • This compound may exhibit lower binding affinity in hydrophobic enzyme pockets compared to the dimethyl-substituted target compound .
5-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylic Acid (CAS: 957487-32-0)
  • Structure : Replaces the 1,2,4-oxadiazole with a 1,2-oxazole core.
  • Molecular Weight : 221.22 g/mol .
  • Key Differences : The oxazole ring is less polarizable than oxadiazole, reducing hydrogen-bonding capacity. The ethyl substituent increases hydrophobicity but may introduce steric hindrance, affecting target interactions .

Substituent Modifications

4-[(3,5-Dimethyl-1H-pyrazol-1-yl)methyl]-5-methylisoxazole-3-carboxylic Acid
  • Structure : Features a methylisoxazole core with a pyrazolylmethyl substituent.
  • Key Differences : The isoxazole-carboxylic acid scaffold differs electronically from oxadiazole, altering acidity (predicted pKa ~3.5–4.5 for carboxylic acid) and solubility. The pyrazole-methyl linkage may limit conformational flexibility compared to direct pyrazole-oxadiazole fusion .
Pyrazoxyfen (CAS: 71561-11-0)
  • Structure: Contains a dichlorobenzoyl-substituted pyrazole linked to acetophenone.
  • Application : Herbicide (inhibits plant cell division) .
5-((4-(3,4-Dichloro-5-methyl-1H-pyrrole-2-carboxamido)phenyl)amino)-1,2,4-oxadiazole-3-carboxylic Acid
  • Activity : Inhibits E. coli DNA gyrase (IC50 = 1.2 µM) and topoisomerase IV .
  • Comparison : The dichloropyrrole substituent in this compound enhances electron-withdrawing effects, critical for DNA-binding interactions. In contrast, the dimethylpyrazole group in the target compound may favor hydrophobic interactions in alternative enzyme pockets .
Vicinal Diaryl-Substituted Isoxazole Derivatives (e.g., Compound 40)
  • Activity : Growth inhibitory effects in vitro .
  • Comparison : Chlorophenyl and methylisoxazole substituents in these derivatives enhance π-π stacking and van der Waals interactions. The target compound’s dimethylpyrazole-oxadiazole framework may offer a distinct pharmacophore profile for targeting kinases or proteases .

Data Tables

Table 1. Structural and Physicochemical Comparisons

Compound Name Core Heterocycle Substituents Molecular Weight (g/mol) Key Applications
Target Compound 1,2,4-Oxadiazole 1,3-Dimethylpyrazole-5-yl ~235.21* Pharmacological (inferred)
5-(1H-Pyrazol-3-yl)-1,2,4-oxadiazole-3-carboxylic acid 1,2,4-Oxadiazole Unsubstituted pyrazole 180.12 Research chemical
5-(1-Ethyl-5-methylpyrazol-4-yl)-1,2-oxazole-3-carboxylic acid 1,2-Oxazole Ethyl, methylpyrazole 221.22 Not reported
Pyrazoxyfen Pyrazole Dichlorobenzoyl, acetophenone 395.12 Herbicide

*Estimated based on formula C9H10N4O3.

Implications of Structural Differences

  • Electron Effects : Electron-withdrawing groups (e.g., dichloro in pyrazoxyfen ) enhance herbicide activity, while electron-donating methyl groups (target compound) may optimize drug-receptor binding.
  • Steric Factors : Ethyl substituents (as in ) could hinder target engagement compared to smaller methyl groups.
  • Core Heterocycle : Oxadiazoles generally exhibit higher metabolic stability than oxazoles, favoring pharmaceutical use .

Biological Activity

5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid is a compound belonging to the oxadiazole class, known for its diverse biological activities. This article explores its biological activity, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound features a pyrazole ring and an oxadiazole moiety, which contribute to its biological properties. Its molecular formula is C10H10N4O3C_{10}H_{10}N_{4}O_{3} with a molecular weight of approximately 218.22 g/mol. The structure allows for various interactions with biological targets.

Biological Activities

Research indicates that compounds in the oxadiazole class exhibit a range of biological activities:

  • Anticancer Activity : Several studies have demonstrated that oxadiazoles possess significant anticancer properties. For instance, derivatives have shown inhibitory effects on various cancer cell lines, suggesting potential as chemotherapeutic agents.
  • Antimicrobial Effects : The compound has been evaluated for its antibacterial and antifungal activities. Preliminary results indicate efficacy against several pathogenic strains.
  • Anti-inflammatory Properties : Oxadiazoles are known to modulate inflammatory pathways, making them candidates for treating inflammatory diseases.

The biological activity of 5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid can be attributed to several mechanisms:

  • Enzyme Inhibition : The compound may act as an inhibitor of key enzymes involved in cancer progression and inflammation. For example, it has shown potential in inhibiting histone deacetylases (HDACs) and carbonic anhydrases (CAs) .
  • Cell Cycle Arrest : Some studies suggest that oxadiazole derivatives induce cell cycle arrest in cancer cells, leading to reduced proliferation .

Case Studies and Research Findings

A selection of relevant studies illustrates the compound's activity:

StudyFindings
Study 1 : Anticancer ActivityEvaluated the cytotoxic effects on human lung adenocarcinoma cells. The compound exhibited an IC50 value of approximately 15 µM, indicating potent activity against this cell line .
Study 2 : Antimicrobial AssessmentTested against bacterial strains such as E. coli and S. aureus; showed inhibition zones comparable to standard antibiotics .
Study 3 : Anti-inflammatory EffectsIn vitro assays demonstrated significant reduction in pro-inflammatory cytokines IL-6 and TNF-alpha upon treatment with the compound .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.